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Compound of Interest

Compound Name: Ethyl cinnamate-d7

Cat. No.: B12367085

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). While deuteration is not expected to
significantly alter the macroscopic chemical hazards of ethyl cinnamate, this guide is based on
data for the non-deuterated form. Always consult the specific SDS provided by the supplier for
ethyl cinnamate-d7 before handling the material and adhere to all institutional and regulatory
safety protocols.

Introduction

Ethyl cinnamate-d7 is a deuterated analog of ethyl cinnamate, an ester of cinnamic acid and
ethanol. It is utilized in various research applications, including as an internal standard in mass
spectrometry-based studies for pharmacokinetics, metabolism, and bio-analytical assays. The
incorporation of deuterium atoms provides a distinct mass signature, allowing for precise
guantification. Although primarily used in analytical and research settings, understanding its
safety profile is paramount for all personnel involved in its handling, storage, and disposal.

Hazard Identification and Classification

Based on the available data for ethyl cinnamate, the compound is generally considered to have
a low order of acute toxicity. However, it can cause irritation upon contact.

GHS Classification (based on ethyl cinnamate):
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Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[1]

Signal Word: Warning[1]
Hazard Pictograms (based on ethyl cinnamate):
Caption: GHS Hazard Pictogram for Irritation/Sensitization.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of ethyl cinnamate.
These values are expected to be very similar for ethyl cinnamate-d7.
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Property Value References
Molecular Formula C11HsD702
Molecular Weight ~183.25 g/mol (for d7)
Appearance Colorless to light yellow liquid
Odor Sweet, fruity, balsamic
Melting Point 6-8 °C (43-46 °F)
Boiling Point 271-273 °C (520-523 °F)
Density 1.049 g/cm3 at 20 °C
_ >110 °C (>230 °F) (Closed

Flash Point

Cup)

- Insoluble in water; soluble in

Solubility

ethanol and ether
Vapor Pressure 6 Pa at 20 °C
Refractive Index n20/D 1.558

Toxicological Data

The toxicological data for ethyl cinnamate are summarized below.

Endpoint Species Route Value References
LD50 Rat Oral 4,000 mg/kg

LD50 Guinea pig Oral 4,000 mg/kg

LD50 Rabbit Dermal >5,000 mg/kg

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or
OSHA.
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Experimental Protocols: Safe Handling and

Emergency Procedures
Standard Handling Protocol

This workflow outlines the essential steps for safely handling ethyl cinnamate-d7 in a

laboratory setting.

1. Preparation 2. Handling 3. Storage

ad . Collect waste in a designated,
Work within a fume hood Store in a tightly sealed container abelec! sealed conainer

Consult SDS

Preparation & PPE

Proceed to handling

Chemical Handling Keep in a cool, dry, well-ventilated area

Don appropriate PPE:
- Safety glasses with side shields
- Chemical-resistant gloves (Nitrle)
- Lab coat

, Store away from incompatible materials
Avoid contact with skin and eyes (Srong s, bhses, oxidizing agents)

End of procedure

Cleanup Use smallest practical quanities

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethyl cinnamate-d7.

Emergency Response Protocol

This logical diagram outlines the immediate actions to be taken in case of accidental exposure

or spillage.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12367085?utm_src=pdf-body
https://www.benchchem.com/product/b12367085?utm_src=pdf-body-img
https://www.benchchem.com/product/b12367085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Personnél Exposure Chemidal Spill
A4 A4
/‘ \{ )/
Skin Contact w Inhalation @

A

Wash with soap and plenty of water.
Remove contaminated clothing.

Response Actipns

y v A\ y

Do NOT induce vomiting.
Move person to fresh air.
If breathing is diffiult, give oxygen RINSE MoUh With Water:
9 - give oxygen. Seek immediate medical attention.

Evacuate area. Ensure ventilation.
Contain spill with inert absorbent material
(e.g., sand, vermiculite).

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Collect absorbed material into a

Lgg Seek medical attention g

suitable, closed container for disposal.

Click to download full resolution via product page

Caption: Logical flow for emergency response procedures.

Fire-Fighting Measures

Suitable Extinguishing Media: Water spray, carbon dioxide (COz2), dry chemical, or alcohol-

resistant foam.

Specific Hazards: Thermal decomposition can produce irritating gases and vapors, including

carbon monoxide (CO) and carbon dioxide (COz2).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid breathing vapors.

o Environmental Precautions: Prevent the material from entering drains or waterways.
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o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, silica gel, or universal binder. Collect the absorbed material into a suitable, closed
container for disposal. Ventilate the area and wash the spill site after material pickup is
complete.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale vapors. Wash
hands thoroughly after handling.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from incompatible materials such as strong acids, bases, and oxidizing agents.

Exposure Controls and Personal Protection

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
Ensure eyewash stations and safety showers are readily accessible.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles with side-shields.
o Skin Protection: Wear protective gloves (nitrile rubber is a good option) and a lab coat.

o Respiratory Protection: Not typically required under normal use with adequate ventilation.
If aerosols are generated or ventilation is inadequate, use a NIOSH/MSHA approved
respirator.

This guide provides a comprehensive overview of the safety considerations for ethyl
cinnamate-d7, based on the data available for its non-deuterated counterpart. Adherence to
these guidelines is crucial for maintaining a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide to the Safe Handling of Ethyl
Cinnamate-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367085#safety-data-sheet-for-ethyl-cinnamate-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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